Cas no 2127-03-9 (2,2'-Dipyridinyl Disulfide)

• Product Name: 2,2'-Dipyridinyl Disulfide
• CAS No: 2127-03-9
• MF: C₁₀H₈N₂S₂
• MW: 220.313919067383
• MDL: MFCD00006287
• CID: 42495
• PubChem ID: 65093
• Update Time: 2025-07-19

2,2'-Dipyridinyl Disulfide Chemical and Physical Properties

Names and Identifiers

• 1,2-Di(pyridin-2-yl)disulfane
• 2,2-Dipyridyl disulfide
• aldrithiol-2
• 2,2-Dipyridyl disulphide
• 2,2-Dipyridyldisulfite
• 2,2'-Dipyridyl disulfide
• 2,2'-Dipyridyl Disulfide [for Peptide Synthesis]
• 1,2-Di(pyridin-2-yl)disulfide
• 2,2'-Dipyridinyl Disulfide
• 2,2'-Dithiodipyridine
• 2,2-Dithiodipyridine
• 2,2‘-Dithiodipyridine
• 2,2'-DIHYDROXYDIPHENYLMETHANE
• 2,2'-Dipyridyl disuldide
• 2-Dipyridyl disulfide
• 2-Pyridinyl disulfide
• Aldrithiol 2
• Aldrithiol?-2
• bis-pyridin-2-yl-disulfide
• 2-(pyridin-2-yldisulfanyl)pyridine
• 2,2'-Dipyridyldisulfide
• Bis(2-pyridyl) disulfide
• 2,2'-Dithiopyridine
• 2-(2-pyridyldisulfanyl)pyridine
• 2PDS
• Bis(2-pyridinyl) disulfide
• Pyridine, 2,2'-dithiobis-
• 2-Pyridyl disulfide
• Pyridine, dithiobis-
• Di-2-Pyridyl disulfide
• bis(2-pyridyl)disulfide
• 2,2'-Dithiobispyridine
• Di(2-Pyridyl) disulfide
• 2
• 2,2'-Dithiodipyridine, >=99.0% (GC)
• di(pyridin-2-yl) disulfide
• AldrithiolTM-2
• NSC 94055
• 2,2'-Dipyridyldisulphide
• AS-13979
• 1,2-di(pyridine-2-yl)disulfane
• Bis(pyridin-2-yl) disulfide
• Di-2-pyridinyl disulfide; Di-2-pyridyl disulfide; NSC 677438; NSC 94055
• 2127-03-9
• 2,2'-pyridine disulfide
• AKOS002248740
• MFCD00006287
• NSC-677438
• InChI=1/C10H8N2S2/c1-3-7-11-9(5-1)13-14-10-6-2-4-8-12-10/h1-8H
• 2,2'-dipyridyl-disulfide
• 1,2-bis(pyridin-2-yl)disulfane
• 2-,2'-dipyridyl disulfide
• 2-(2-(pyridin-2-yl)disulfanyl)pyridine
• NSC 677438
• NSC94055
• dithiodipyridine
• BP-20233
• 2,2'-Dithiodipyridine, powder
• FT-0609299
• dipyridyldisulfide
• Q-101297
• Aldrithiol(TM)-2
• pyridyldisulfide
• CS-W008788
• C10H8N2S2
• HY-Y1666
• AC-4591
• 2,2'-dithiobis-pyridine
• Aldrithol-2
• HAXFWIACAGNFHA-UHFFFAOYSA-
• 2.2'-dipyridyl disulfide
• A26592
• dipyridyl disulfide
• BDBM60840
• 2,2'-Dithiodipyridine?
• di(pyridin-2-yl)disulfide
• cid_65093
• NS00026825
• L6X912UPBU
• NSC-94055
• 2,2 inverted exclamation marka-Dipyridyl disulfide
• dipyridyl disulphide
• di(2-pyridyl)disulfide
• Pyridine,2'-dithiodi-
• SCHEMBL21174
• 2-pyridyl-disulfide
• 2-(2-Pyridinyldisulfanyl)pyridine #
• CHEMBL118678
• 2-Pyridin-2-yldisulfanylpyridine
• EN300-172822
• aldrithiol
• DTXSID70175517
• OPSS
• 2-pyridyldisulfide
• OPSSOrthopyridyl disulfide
• NCIOpen2_006257
• D1114
• 2-(2-Pyridinyldisulfanyl)pyridine;2,2'-Dipyridinyl disulfide
• 2,2'-disulfanediyldipyridine
• NSC677438
• BP-23823
• EINECS 218-343-1
• Pyridine,2'-dithiobis-
• SMR000473199
• UNII-L6X912UPBU
• Aldrithiol(TM)-2, 98%
• 2,2'-Dithiobis(pyridine)
• MLS001143364
• 2-(2-Pyridinyldisulfanyl)pyridine
• 2,2-Dithiodipyridine'
• Pyridine, 2,2'-dithiodi-
• orthopyridyl disulfide
• HMS2805F21
• AMY23184
• CHEBI:143170
• Q4596740
• pyridyl disulfide
• 2,2'-Diithiodipyridine
• BBL100074
• 2,2?-Dipyridyldisulfide
• STL220574
• DB-045524
• GLXC-10614
• DB-013948

• MDL： MFCD00006287
• Inchi： 1S/C10H8N2S2/c1-3-7-11-9(5-1)13-14-10-6-2-4-8-12-10/h1-8H
• InChI Key： HAXFWIACAGNFHA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)SC1C=CC=CN=1
• BRN： 154629

Computed Properties

• Exact Mass: 220.01300
• Monoisotopic Mass: 220.01289
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.4

Experimental Properties

• Color/Form: Beige or yellow crystal powder
• Density: 1.3078 (rough estimate)
• Melting Point: 56-58 °C (lit.)
• Boiling Point: 356℃ at 760 mmHg
• Flash Point: 210 ºC
• Refractive Index: 1.5500 (estimate)
• Solubility: methanol: soluble50mg/mL, clear to very slightly hazy, colorless to faintly brownish-yellow
• Water Partition Coefficient: 5 g/L (20 ºC)
• PSA: 76.38000
• LogP: 3.27600
• Sensitiveness: Sensitive to air
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,2'-Dipyridinyl Disulfide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S36/37/39-S37/39-S25-S22
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• TSCA：Yes
• HazardClass：9
• PackingGroup：III
• Storage Condition：2-8°C
• Safety Term：S22;S25;S37/39
• Risk Phrases：R20/22; R37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2,2'-Dipyridinyl Disulfide

Professional Introduction to 2,2'-Dipyridinyl Disulfide (CAS No. 2127-03-9)

2,2'-Dipyridinyl Disulfide, with the chemical identifier CAS No. 2127-03-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This organosulfur compound, characterized by its disulfide bridge connecting two pyridine rings, has garnered attention due to its unique structural and electronic properties. The dipyridine moiety contributes to its ability to interact with various biological targets, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 2,2'-Dipyridinyl Disulfide (CAS No. 2127-03-9) exhibits a distinct electronic configuration that facilitates its role as a ligand in coordination chemistry. The presence of sulfur atoms in the disulfide bond imparts reactivity, enabling its participation in various chemical transformations. These properties have been exploited in synthetic chemistry to develop complex molecules with tailored biological activities.

In recent years, 2,2'-Dipyridinyl Disulfide (CAS No. 2127-03-9) has been explored for its potential applications in medicinal chemistry. Its ability to form stable complexes with metal ions has opened avenues for designing metal-based drugs that exhibit enhanced bioavailability and targeted action. Such complexes have shown promise in preclinical studies as candidates for treating various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of 2,2'-Dipyridinyl Disulfide (CAS No. 2127-03-9) is its versatility in modulating biological pathways. Research has demonstrated its efficacy as an inhibitor of certain enzymes and receptors involved in disease progression. For instance, studies have highlighted its potential in disrupting protein-protein interactions that are critical for cancer cell proliferation. This has spurred further investigation into its mechanism of action and therapeutic potential.

The synthesis of 2,2'-Dipyridinyl Disulfide (CAS No. 2127-03-9) involves well-established organic chemistry techniques, including nucleophilic substitution and oxidation-reduction reactions. The synthesis pathway has been optimized to ensure high yield and purity, making it accessible for large-scale production. Advances in synthetic methodologies have also enabled the introduction of functional groups at specific positions on the dipyridine core, further enhancing its utility in drug development.

Recent advancements in computational chemistry have facilitated the design of derivatives of 2,2'-Dipyridinyl Disulfide (CAS No. 2127-03-9) with improved pharmacokinetic profiles. Molecular modeling studies have identified structural modifications that enhance binding affinity and reduce toxicity. These insights have guided the development of next-generation compounds that are more effective and safer for clinical use.

The pharmacological profile of 2,2'-Dipyridinyl Disulfide (CAS No. 2127-03-9) has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its ability to inhibit key pathways involved in disease pathogenesis without significant side effects. These findings have laid the groundwork for clinical trials aimed at evaluating its efficacy and safety in human populations.

In conclusion, 2,2'-Dipyridinyl Disulfide (CAS No. 2127-03-9) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing novel therapeutics. As research continues to uncover new insights into its mechanisms of action, it is likely that 2,2'-Dipyridinyl Disulfide (CAS No. 2127-03-9) will play an increasingly important role in addressing unmet medical needs.